N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(thiophen-2-yl)acetamide
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Description
N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C16H20N4OS and its molecular weight is 316.42. The purity is usually 95%.
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Scientific Research Applications
Structural Aspects and Properties
Research on structural aspects of similar compounds, such as the study of isoquinoline derivatives, has shown that these compounds form crystalline solids and gels upon treatment with mineral acids. Their protonated states and interactions with other compounds can significantly alter their fluorescence properties, indicating their potential application in material science for developing fluorescent materials and sensors (Karmakar, Sarma, & Baruah, 2007).
Pharmacological Actions
Compounds with a tetrahydroisoquinoline structure have been shown to possess pharmacological actions, such as the inodilator effect on rat models, suggesting their potential in developing treatments for conditions like congestive heart failure (Chong et al., 1998). Additionally, derivatives of morpholin-3-yl-acetamide have demonstrated broad-spectrum antifungal activity, highlighting their relevance in antimicrobial research (Bardiot et al., 2015).
Chemotherapeutic Potential
The selective T-type Ca2+ channel blocker, similar in structure to the compound , has shown promise in inducing autophagy and apoptosis in cancer cell lines, underscoring its potential chemotherapeutic value (Rim et al., 2014).
Antimalarial Activity
Research into the synthesis and antimalarial activity of related compounds provides insights into quantitative structure-activity relationships, contributing to the development of new antimalarial drugs (Werbel et al., 1986).
Antitumor Activity
Thiophene analogues of dideazafolic acid have been synthesized and tested for their antitumor activity, showcasing the utility of these compounds in cancer research (Forsch, Wright, & Rosowsky, 2002).
properties
IUPAC Name |
N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-thiophen-2-ylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4OS/c1-20(2)16-17-10-11-8-12(5-6-14(11)19-16)18-15(21)9-13-4-3-7-22-13/h3-4,7,10,12H,5-6,8-9H2,1-2H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRAAUNMWRLDOLQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C2CC(CCC2=N1)NC(=O)CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
316.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-(dimethylamino)-5,6,7,8-tetrahydroquinazolin-6-yl]-2-(thiophen-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.